Cas no 35958-51-1 (Acetamide,N,N'-(3,3'-dichloro[1,1'-biphenyl]-4,4'-diyl)bis- (9CI))

• Product Name: Acetamide,N,N'-(3,3'-dichloro[1,1'-biphenyl]-4,4'-diyl)bis- (9CI)
• CAS No: 35958-51-1
• MF: C₁₆H₁₄Cl₂N₂O₂
• MW: 337.200562000275
• CID: 309504
• PubChem ID: 37320
• Update Time: 2025-04-19

Acetamide,N,N'-(3,3'-dichloro[1,1'-biphenyl]-4,4'-diyl)bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Acetamide,N,N'-(3,3'-dichloro[1,1'-biphenyl]-4,4'-diyl)bis- (9CI)
• N-[4-(4-acetamido-3-chlorophenyl)-2-chlorophenyl]acetamide
• acetamide, N,N'-(3,3'-dichloro[1,1'-biphenyl]-4,4'-diyl)bis-
• N,N'-(3,3'-Dichlorobiphenyl-4,4'-diyl)diacetamide
• 3,3'-Dichloro-N,N'-diacetylbenzidine
• N,N'-Diacetyl-3,3'-dichlorobenzidine
• SCHEMBL9400181
• BIM-0013229.P001
• 4',4'''-BIACETANILIDE, 2', 2'''-DICHLORO-
• Cambridge id 5181240
• DTXSID9036858
• 2',2'''-Dichloro-4',4'''-biacetanilide
• SMSF0004168
• 35958-51-1
• CB03595
• SR-01000197762-1
• CBMicro_013292
• Oprea1_791935
• 4-13-00-00385 (Beilstein Handbook Reference)
• BRN 2760935
• SR-01000197762

• Inchi： 1S/C16H14Cl2N2O2/c1-9(21)19-15-5-3-11(7-13(15)17)12-4-6-16(14(18)8-12)20-10(2)22/h3-8H,1-2H3,(H,19,21)(H,20,22)
• InChI Key： SFGLMMLBVAJMJE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC(=C(C=1)Cl)NC(C)=O)NC(C)=O

Computed Properties

• Exact Mass: 336.04342
• Monoisotopic Mass: 336.0432331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2